Cas no 6633-90-5 (Ethanethioic acid,S,S'-1,4-butanediyl ester (9CI))

• Product Name: Ethanethioic acid,S,S'-1,4-butanediyl ester (9CI)
• CAS No: 6633-90-5
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• CID: 518993
• PubChem ID: 24879776
• Update Time: 2026-04-29

Ethanethioic acid,S,S'-1,4-butanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S,S'-1,4-butanediyl ester (9CI)
• 1 4-BUTANEDITHIOL DIACETATE 97
• 1,4-Bis-acetylmercapto-butan
• 1,4-bis-acetylsulfanylbutane
• 1,4-bis-acetylsulfanyl-butane
• 1,4-Bis-acetylsulfanylbutane, Thioacetic acid S-(4-acetylsulfanylbutyl)ester
• 1,4-Butanedithiol diacetate
• Thioacetic acid S-(4-acetylsulfanylbutyl)ester

• MDL： MFCD00459869
• InChI Key： MEQLOUCDKZRWAO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 206.04400
• Monoisotopic Mass: 206.043521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.5

Experimental Properties

• Color/Form: Golden yellow liquid with foul smell
• Density: 1.128 g/mL at 25 °C(lit.)
• Boiling Point: 284-285 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5200(lit.)
• PSA: 84.74000
• LogP: 2.32600
• Solubility: Not determined

Ethanethioic acid,S,S'-1,4-butanediyl ester (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38